Cas no 1379475-81-6 (4-iodo-1H-Indole-2-carboxylic acid ethyl ester)
1379475-81-6 structure
Product Name:4-iodo-1H-Indole-2-carboxylic acid ethyl ester
CAS No:1379475-81-6
MF:C11H10INO2
MW:315.107075214386
CID:2135208
Update Time:2023-11-19
4-iodo-1H-Indole-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-?iodo-?1H-?Indole-?2-?carboxylic acid ethyl ester
- CID 90304031
- 4-iodo-1H-Indole-2-carboxylic acid ethyl ester
- 1H-Indole-2-carboxylic acid, 4-iodo-, ethyl ester
-
- Inchi: 1S/C11H10INO2/c1-2-15-11(14)10-6-7-8(12)4-3-5-9(7)13-10/h3-6,13H,2H2,1H3
- InChI Key: IHQPCEDUMGJAJP-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C1C=C(C(=O)OCC)N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- XLogP3: 3.8
- Topological Polar Surface Area: 42.1
Experimental Properties
- Density: 1.766±0.06 g/cm3(Predicted)
- Boiling Point: 415.9±25.0 °C(Predicted)
- pka: 14.22±0.30(Predicted)
4-iodo-1H-Indole-2-carboxylic acid ethyl ester Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
1379475-81-6 (4-iodo-1H-Indole-2-carboxylic acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk